Cas no 34774-87-3 (Benzenamine, 4-methyl-2-[(methylthio)methyl]-)

• Product Name: Benzenamine, 4-methyl-2-[(methylthio)methyl]-
• CAS No: 34774-87-3
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 1466562
• Update Time: 2024-08-25

Benzenamine, 4-methyl-2-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-2-[(methylthio)methyl]-
• (2-amino-5-methylphenyl)methyl methyl sulphide

• Inchi： 1S/C9H13NS/c1-7-3-4-9(10)8(5-7)6-11-2/h3-5H,6,10H2,1-2H3
• InChI Key： IBLFILLNSKNPAX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C)C=C1CSC

Computed Properties

• Exact Mass: 167.07699

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 286.7±25.0 °C(Predicted)
• PSA: 26.02
• pka: 4.29±0.10(Predicted)